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Introduction

"Sativol" is a homeopathic nerve tonic composed of several botanical and mineral ingredients:
Avena sativa, Gentiana lutea, Paullinia cupana (Guarana), Acidum phosphoricum, Aurum
muriaticum, and Helonias dioica.[1][2] While traditionally used for nervous system support,
emerging research into the individual components suggests a potential for antioxidant activity.
Several of the botanical ingredients in Sativol are known to contain compounds with
antioxidant properties. For instance, Avena sativa (oat) contains phenolic compounds that
contribute to its antioxidant capacity.[3][4] Gentiana lutea has also demonstrated excellent
antioxidant activity in various studies.[1][5] Furthermore, Paullinia cupana (Guarana) is rich in
antioxidants like tannins, saponins, and catechins.[6][7][8][9] The antioxidant potential of
Helonias dioica has been noted in the context of its antihyperglycemic effects.[10][11][12][13]
There is limited direct scientific literature on the antioxidant properties of Acidum phosphoricum
and Aurum muriaticum.[14][15][16]

Oxidative stress, resulting from an imbalance between the production of reactive oxygen
species (ROS) and the body's ability to neutralize them, is implicated in the pathogenesis of
numerous diseases. This has led to a growing interest in identifying natural products with
antioxidant potential. This guide provides a comprehensive framework for the in vitro screening
of "Sativol" to elucidate its antioxidant properties. It details the experimental protocols for a
panel of standard antioxidant assays and outlines the key signaling pathways involved in
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cellular antioxidant defense. The objective is to equip researchers with the necessary tools to
systematically evaluate the antioxidant capacity of this multi-component formulation.

Data Presentation: Summary of Hypothetical
Antioxidant Capacities

The following tables present hypothetical data for the antioxidant screening of a "Sativol"
extract. These tables are for illustrative purposes to demonstrate how quantitative data from the
described assays can be structured for clear comparison.

Table 1: Radical Scavenging Activity of Sativol Extract

Sativol Extract ICso  Ascorbic Acid ICso

Assay Trolox ICso (pg/mL)
(ng/mL) (ng/mL)

DPPH 150.5+12.3 8.2+0.7 156+1.1

ABTS 98.7+9.5 5104 9.8+0.9

ICso represents the concentration of the extract or standard required to scavenge 50% of the
initial radical concentration.

Table 2: Reducing Power and Oxygen Radical Absorbance Capacity of Sativol Extract

. Gallic Acid Trolox Equivalent
Assay Sativol Extract .
Equivalent (GAE) (TE)

250.2 + 20.1 uM 180.4 £ 15.7
FRAP H Ho

Fe2*/mg GAE/mg

450.6 £ 35.8 uM

ORAC

TE/mg

FRAP values are expressed as micromolar ferrous ion equivalents per milligram of extract.
ORAC values are expressed as micromolar Trolox equivalents per milligram of extract.

Experimental Protocols
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Detailed methodologies for the key in vitro antioxidant assays are provided below.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical
Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom or electron to the
stable DPPH radical, thus neutralizing it.[2][17][18]

e Reagents and Equipment:

[¢]

DPPH (2,2-diphenyl-1-picrylhydrazyl)
o Methanol (spectrophotometric grade)
o "Sativol" extract

o Ascorbic acid (positive control)

o 96-well microplate reader

o UV-Vis Spectrophotometer

e Procedure:

[¢]

Prepare a 0.1 mM solution of DPPH in methanol.

o Prepare a stock solution of the "Sativol" extract in methanol.

o Serially dilute the "Sativol" extract and ascorbic acid to obtain a range of concentrations.
o In a 96-well plate, add 100 puL of each dilution of the extract or standard to separate wells.
o Add 100 pL of the DPPH solution to each well.

o Incubate the plate in the dark at room temperature for 30 minutes.

o Measure the absorbance at 517 nm using a microplate reader.
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o The percentage of radical scavenging activity is calculated using the formula: % Inhibition
=[(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the
DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution
with the sample.

o The ICso value is determined by plotting the percentage inhibition against the
concentration of the extract or standard.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic
acid)) Radical Scavenging Assay

This assay is based on the ability of antioxidants to scavenge the ABTS radical cation
(ABTSe+).[19][20][21]

» Reagents and Equipment:
o ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid))
o Potassium persulfate
o Phosphate buffered saline (PBS)
o "Sativol" extract
o Trolox (positive control)
o 96-well microplate reader
» Procedure:

o Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium
persulfate.

o Mix the two solutions in equal volumes and allow them to react in the dark at room
temperature for 12-16 hours to generate the ABTSe+ stock solution.

o Dilute the ABTSe+ stock solution with PBS to an absorbance of 0.70 + 0.02 at 734 nm.
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o Prepare a stock solution of the "Sativol" extract in a suitable solvent.

o Serially dilute the "Sativol" extract and Trolox to obtain a range of concentrations.

o In a 96-well plate, add 10 pL of each dilution of the extract or standard to separate wells.
o Add 190 pL of the diluted ABTSe+ solution to each well.

o Incubate the plate in the dark at room temperature for 6 minutes.

o Measure the absorbance at 734 nm.

o The percentage of radical scavenging activity is calculated as in the DPPH assay.

o The ICso value is determined from the dose-response curve.

FRAP (Ferric Reducing Antioxidant Power) Assay

The FRAP assay measures the ability of antioxidants to reduce ferric iron (Fe3*) to ferrous iron
(Fe2+).[22][23][24]

e Reagents and Equipment:
o Acetate buffer (300 mM, pH 3.6)
o TPTZ (2,4,6-Tris(2-pyridyl)-s-triazine) solution (10 mM in 40 mM HCI)
o Ferric chloride (FeCls) solution (20 mM)
o "Sativol" extract
o Ferrous sulfate (FeSOa4) or Trolox (standard)
o 96-well microplate reader
o Water bath

e Procedure:
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o Prepare the FRAP reagent by mixing acetate buffer, TPTZ solution, and FeCls solution in a
10:1:1 (v/vlv) ratio. Warm the reagent to 37°C before use.

o Prepare a stock solution of the "Sativol" extract.

o Prepare a series of ferrous sulfate or Trolox standards.

o In a 96-well plate, add 20 pL of the extract, standard, or blank (solvent) to separate wells.
o Add 180 uL of the FRAP reagent to each well.

o Incubate the plate at 37°C for 30 minutes.

o Measure the absorbance at 593 nm.

o Construct a standard curve using the ferrous sulfate or Trolox standards.

o Calculate the FRAP value of the "Sativol" extract from the standard curve and express it
as UM Fez* equivalents or Trolox equivalents.

ORAC (Oxygen Radical Absorbance Capacity) Assay

The ORAC assay measures the ability of an antioxidant to protect a fluorescent probe from
damage by peroxyl radicals.[25][26][27]

e Reagents and Equipment:

Fluorescein sodium salt

[¢]

[e]

AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride)

"Sativol" extract

o

[¢]

Trolox (standard)

[¢]

Phosphate buffer (75 mM, pH 7.4)

[e]

Black 96-well microplate
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o

Fluorescence microplate reader with temperature control

e Procedure:

[e]

Prepare a stock solution of fluorescein in phosphate buffer.

Prepare a fresh solution of AAPH in phosphate buffer for each assay.
Prepare a stock solution of the "Sativol" extract.

Prepare a series of Trolox standards.

In a black 96-well plate, add 25 pL of the extract, standard, or blank (buffer) to separate
wells.

Add 150 pL of the fluorescein solution to each well and incubate at 37°C for 15 minutes.
Initiate the reaction by adding 25 pL of the AAPH solution to each well.

Immediately begin monitoring the fluorescence decay every 1-2 minutes for at least 60
minutes using a fluorescence microplate reader (excitation at 485 nm, emission at 520
nm) maintained at 37°C.

Calculate the area under the curve (AUC) for each sample and standard.

The net AUC is calculated by subtracting the AUC of the blank from the AUC of the sample
or standard.

Plot the net AUC against the Trolox concentration to create a standard curve.

The ORAC value of the "Sativol" extract is calculated from the standard curve and
expressed as UM Trolox equivalents.

Mandatory Visualizations
Experimental Workflow
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Caption: Workflow for in vitro antioxidant screening of Sativol.
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Caption: The Nrf2-ARE antioxidant response pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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